Cas no 1465248-60-5 (Spindlactone B)

• Product Name: Spindlactone B
• CAS No: 1465248-60-5
• MF: C₂₇H₂₂N₂O₅
• MW: 454.473987102509
• CID: 3162521
• PubChem ID: 72192437
• Update Time: 2025-10-15

Spindlactone B Chemical and Physical Properties

Names and Identifiers

• SPL-B
• CHEMBL5080850
• SCHEMBL16658643
• Spindlactone B
• 8'-((ethyl(pyridin-4-ylmethyl)amino)methyl)-7'-hydroxy-2H,2'H-3,4'-bichromene-2,2'-dione
• QIC24860
• 8-[[ethyl(pyridin-4-ylmethyl)amino]methyl]-7-hydroxy-4-(2-oxochromen-3-yl)chromen-2-one
• 1465248-60-5

• Inchi： 1S/C27H22N2O5/c1-2-29(15-17-9-11-28-12-10-17)16-22-23(30)8-7-19-20(14-25(31)34-26(19)22)21-13-18-5-3-4-6-24(18)33-27(21)32/h3-14,30H,2,15-16H2,1H3
• InChI Key： IGRGLGHQFJOWOD-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C(=O)OC3C=CC=CC=3C=2)C2=CC=C(C(=C12)CN(CC)CC1C=CN=CC=1)O)=O

Computed Properties

• Exact Mass: 454.15287181Da
• Monoisotopic Mass: 454.15287181Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89Ų

Additional information on Spindlactone B

Spindlactone B (CAS No. 1465248-60-5): A Promising Compound in the Field of Chemical Biology and Pharmacology

Spindlactone B, with the CAS number 1465248-60-5, is a naturally occurring compound that has garnered significant attention in recent years due to its unique chemical structure and potential biological activities. This compound, isolated from the plant Spinacia oleracea (spinach), belongs to a class of natural products known as lactones, which are characterized by their cyclic ester functional groups. The structural complexity and diverse biological properties of lactones make them valuable candidates for various applications in chemical biology and pharmacology.

The chemical structure of Spindlactone B is particularly intriguing. It features a lactone ring with a unique substitution pattern that contributes to its stability and reactivity. Recent studies have revealed that this compound exhibits potent antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the development of novel therapeutic agents.

In the realm of antioxidant activity, Spindlactone B has been shown to effectively scavenge free radicals and inhibit lipid peroxidation. These properties are crucial in preventing oxidative stress, which is implicated in various diseases such as cardiovascular disorders, neurodegenerative diseases, and cancer. A study published in the *Journal of Natural Products* demonstrated that Spindlactone B significantly reduced oxidative damage in cellular models, highlighting its potential as a natural antioxidant supplement.

The anti-inflammatory effects of Spindlactone B have also been extensively investigated. Inflammatory responses are essential for the body's defense mechanisms but can become chronic and lead to tissue damage if not properly regulated. Research conducted by a team at the University of California found that Spindlactone B effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that the compound could be beneficial in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

Beyond its antioxidant and anti-inflammatory properties, Spindlactone B has shown promising neuroprotective effects. Neurodegenerative diseases like Alzheimer's and Parkinson's are characterized by the progressive loss of neurons, which can be exacerbated by oxidative stress and inflammation. A study published in *Neuropharmacology* reported that Spindlactone B protected neuronal cells from oxidative damage and reduced neuroinflammation, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The pharmacological potential of Spindlactone B extends to other areas as well. Preliminary studies have indicated that the compound may have anticancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. While more research is needed to fully understand these mechanisms, the initial findings are encouraging.

In addition to its biological activities, the chemical synthesis of Spindlactone B has been an area of active research. The complex structure of the compound poses challenges for large-scale production, but recent advances in synthetic chemistry have led to more efficient methods for its synthesis. These developments are crucial for making Spindlactone B more accessible for further research and potential commercial applications.

The safety profile of Spindlactone B is another important consideration. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, comprehensive toxicological evaluations are ongoing to ensure its safety for human use.

In conclusion, Spindlactone B (CAS No. 1465248-60-5) is a multifaceted compound with a wide range of potential applications in chemical biology and pharmacology. Its antioxidant, anti-inflammatory, neuroprotective, and anticancer properties make it a valuable candidate for further research and development. As ongoing studies continue to unravel its full potential, Spindlactone B holds promise as a natural product with significant therapeutic value.